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Compound of Interest |

Compound Name: 2-Bromo-5-methylbenzoic acid
CAS No.: 6967-82-4
Cat. No.: B1267906

Get Quote

An In-depth Technical Guide to 2-Bromo-5-methylbenzoic acid

Introduction

2-Bromo-5-methylbenzoic acid is a halogenated aromatic carboxylic acid that serves as a
crucial building block in various scientific domains. Its unique molecular architecture, featuring
a bromine atom, a methyl group, and a carboxylic acid on a benzene ring, imparts versatile
reactivity, making it an essential intermediate in organic synthesis, pharmaceutical
development, and materials science.[1] Researchers and industry professionals utilize this
compound for the synthesis of complex, biologically active molecules, including
pharmaceuticals and agrochemicals. This guide provides a comprehensive overview of its
structure, properties, synthesis, reactivity, and applications, designed for researchers,
scientists, and professionals in drug development.

Chemical Identity and Structure

2-Bromo-5-methylbenzoic acid is an organic compound with a well-defined structure that
dictates its chemical behavior. The molecule consists of a benzoic acid core substituted with a
bromine atom at the ortho-position (C-2) and a methyl group at the meta-position (C-5) relative
to the carboxylic acid group.[1]
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Key Identifiers:

e Molecular Formula: CsH7BrO2[1]

e Molecular Weight: 215.04 g/mol [1]

e CAS Number: 6967-82-4

o Common Synonyms: 6-Bromo-m-toluic acid, Benzoic acid, 2-bromo-5-methyl-[1][2]
e InChl Key: ZXMISUUIYPFORW-UHFFFAOYSA-N[1]

e SMILES: CC1=CC(=C(C=C1)Br)C(=0)OJ[1]
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Caption: Chemical structure of 2-Bromo-5-methylbenzoic acid.

Physicochemical Properties

The physical and chemical properties of 2-Bromo-5-methylbenzoic acid are critical for its
handling, storage, and application in chemical reactions. It typically appears as a white to off-

white crystalline powder.[1]
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Property Value Reference(s)

White to off-white crystalline

Physical Appearance sowder [1]
Molecular Weight 215.04 g/mol [1]
Melting Point 136-140 °C [1]
Boiling Point 311.6 £ 30.0 °C (Predicted) [1]
Density 1.599 + 0.06 g/cm? (Predicted) [1]
pKa 2.92 + 0.10 (Predicted) [1]

N Slightly soluble in chloroform
Solubility [1]
and methanol

Vapor Pressure 0.000239 mmHg at 25°C [1]

Synthesis Methodologies

The synthesis of 2-Bromo-5-methylbenzoic acid can be achieved through several routes. The
most common methods involve the electrophilic bromination of a substituted benzoic acid
precursor. The choice of starting material and brominating agent is crucial for achieving high
yield and regioselectivity.

Protocol 1: Electrophilic Bromination of 3-Methylbenzoic
Acid

A prevalent method for synthesizing the target compound involves the direct bromination of 3-
methylbenzoic acid (m-toluic acid). The directing effects of the methyl group (ortho-, para-
directing) and the carboxylic acid group (meta-directing) guide the bromine atom to the C-2
position. An alternative to elemental bromine is the use of N-bromosuccinimide (NBS) or 1,3-

dibromo-5,5-dimethylhydantoin (DBDMH), which can offer milder reaction conditions and
improved handling.[3]

Experimental Protocol:
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Reaction Setup: To a mixture of 3-methylbenzoic acid (15 g, 110.29 mmol) in concentrated
H2S0a4 (60 ml), add 1,3-dibromo-5,5-dimethyl-2,4-imidazolidinedione (18.19 g, 60.66 mmol).

[3]

Reaction Execution: Stir the reaction mixture at room temperature for 5 hours.[3] Monitor the
reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or
High-Performance Liquid Chromatography (HPLC).

Work-up: Upon completion, slowly pour the reaction mixture onto ice-cold water (400 ml) to
precipitate the product.[3]

Isolation and Purification: Filter the precipitated solid and dry it under a vacuum to afford the
crude product.[3] Further purification can be achieved by recrystallization from a suitable
solvent like ethanol.[3] This method has reported yields of up to 88%.[3]

Causality: The strong activating effect of the methyl group at the ortho-positions (C-2 and C-6)
outweighs the deactivating effect of the carboxylic acid group. Concentrated sulfuric acid acts
as a catalyst, enhancing the electrophilicity of the brominating agent.

Protocol 2: Synthesis via Sandmeyer Reaction

An alternative pathway involves the Sandmeyer reaction, starting from 2-amino-5-
methylbenzoic acid.[4] This method is particularly useful when the starting amine is readily
available and provides high regioselectivity.

Experimental Protocol:

» Diazotization: Dissolve 2-amino-5-methylbenzoic acid in an aqueous solution of hydrobromic
acid. Cool the solution in an ice bath and add a solution of sodium nitrite (NaNO2) dropwise
to form the diazonium salt.[4] The temperature should be maintained between 0-5°C.

o Copper(l) Bromide Preparation: Separately, prepare a solution of copper(l) bromide (CuBr)
by reacting CuSOa4-5H20 with NaBr in the presence of copper turnings in hydrobromic acid
and heating until the solution is colorless.[4]

o Sandmeyer Reaction: Slowly add the cold diazonium salt solution to the hot CuBr solution.[4]
Nitrogen gas will evolve, and the aryl bromide will form.
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« |solation: After the reaction is complete, the mixture is cooled, and the product precipitates.
The crude product is collected by filtration, washed, and can be purified by recrystallization
from water to yield white crystals.[4]

Protocol 1: Electrophilic Bromination Protocol 2: Sandmeyer Reaction
3-Methylbenzoic Acid 2-Amino-5-methylbenzoic acid
DBDMH, H2S0a4 NaNO:z, HBr
RT, 5h 0-5°C
2-Bromo-5-methylbenzoic acid Diazonium Salt Intermediate
uBr, heat
2-Bromo-5-methylbenzoic acid

Click to download full resolution via product page

Caption: Key synthetic routes to 2-Bromo-5-methylbenzoic acid.

Key Chemical Reactions and Derivatives

The dual functionality of 2-Bromo-5-methylbenzoic acid—the carboxylic acid group and the
aryl bromide—makes it a versatile substrate for a wide range of chemical transformations.

Esterification

The carboxylic acid moiety readily undergoes esterification with alcohols under acidic
conditions to form the corresponding esters. These esters are often used as intermediates or
as final products in various applications.

Experimental Protocol (Methyl Ester Synthesis):
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e Reaction Setup: In a round-bottom flask, dissolve 2-Bromo-5-methylbenzoic acid in
methanol.

o Catalysis: Add a catalytic amount of concentrated sulfuric acid.

» Reaction: Reflux the mixture for 16 hours to drive the reaction to completion. A yield of
96.1% has been reported for this method.[1]

o Work-up and Isolation: After cooling, neutralize the excess acid and remove the methanol
under reduced pressure. The resulting crude ester can be purified by distillation or
chromatography.

2-Bromo-5-methylbenzoic acid

(R-COOH) Methanol (CH3zOH)

H2S0a4 (cat.)
Reflux, 16h

Methyl 2-bromo-5-methylbenzoate
(R-COOCH:S)

Click to download full resolution via product page

Caption: Workflow for the esterification of 2-Bromo-5-methylbenzoic acid.

Cross-Coupling Reactions

The bromine atom on the aromatic ring serves as an excellent handle for metal-catalyzed
cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings.[1] These
reactions are fundamental in modern organic synthesis for forming new carbon-carbon or
carbon-heteroatom bonds, enabling the construction of more complex molecular architectures
from this simple building block.[1]

Spectroscopic and Analytical Data
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Structural confirmation of 2-Bromo-5-methylbenzoic acid is typically achieved through a
combination of spectroscopic techniques.

Analytical Data Observed Values Reference(s)

& 13.16 (s, 1H, COOH), 7.91
(s, 1H, Ar-H), 7.63 (d, J=8.0
1H NMR (400 MHz, DMSO-ds) ~ Hz, 1H, Ar-H), 7.27 (d, J=8.4  [3]
Hz, 1H, Ar-H), 2.50 (s, 3H,
CHs)

LC-MS (m/z) 215/217 (M+1) [3]

The characteristic isotopic pattern of bromine (*°*Br and 8Br in an approximate 1:1 ratio) is
observable in the mass spectrum, showing two peaks with a difference of 2 m/z units.

Applications in Research and Drug Development

The utility of 2-Bromo-5-methylbenzoic acid spans multiple scientific and industrial fields.

o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various active
pharmaceutical ingredients (APIs). Its structure can be found within more complex drug
candidates, and its reactive sites allow for the facile introduction of other functional groups to
modulate biological activity. For instance, it is used to synthesize 5-methyl-2-(pyrimidin-2-
yl)benzoic acid, an important fragment in drug development.[1]

» Organic Synthesis: As a versatile building block, it is widely used for preparing complex
molecules.[1] The bromine functionality allows for participation in cross-coupling reactions,
while the carboxylic acid can be converted into esters, amides, or other derivatives.[1]

o Materials Science: The compound can be incorporated into polymer or resin formulations to
enhance material properties like thermal stability and mechanical strength.

o Agrochemicals: Similar to its role in pharmaceuticals, it serves as a precursor for developing
new pesticides and herbicides.

Safety and Handling
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Proper handling of 2-Bromo-5-methylbenzoic acid is essential to ensure laboratory safety. It
is classified as harmful if swallowed and can cause skin and serious eye irritation.[5][6]

Hazard Classifications: Acute Toxicity 4 (Oral), Skin Irritation (Category 2), Eye Irritation
(Category 2), Specific target organ toxicity (single exposure, Category 3).[5]

e GHS Pictogram: GHSO07 (Exclamation Mark).[7]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[5] Use a NIOSH/MSHA-approved respirator if dust formation is likely.[5]

e Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after
handling.[6] Keep containers tightly closed in a dry, cool place.[6]

» First Aid Measures:
o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[5]

o Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,
consult a physician.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get medical attention.[6]

o Ingestion: If swallowed, call a poison center or doctor. Rinse mouth with water.[5]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[6]

Conclusion

2-Bromo-5-methylbenzoic acid is a highly valuable and versatile chemical compound. Its
well-defined structure and dual reactivity make it an indispensable tool for synthetic chemists in
academia and industry. From its role as a foundational building block in the synthesis of novel
pharmaceuticals to its application in advanced materials, its importance is well-established. A
thorough understanding of its properties, synthesis, and safe handling procedures, as detailed
in this guide, is paramount for unlocking its full potential in scientific innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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